Cas no 2023906-37-6 (1-ethyl-2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1H-imidazole)

• Product Name: 1-ethyl-2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1H-imidazole
• CAS No: 2023906-37-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6178333
• PubChem ID: 165469894
• Update Time: 2025-07-10

1-ethyl-2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1H-imidazole
• 1-ethyl-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1H-imidazole
• EN300-1076450
• 2023906-37-6

• Inchi： 1S/C12H15N3O/c1-2-15-7-6-14-12(15)11-9-4-8-16-10(9)3-5-13-11/h4,6-8,11,13H,2-3,5H2,1H3
• InChI Key： OPIXDABUVDLXQB-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2C1=NC=CN1CC

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43Ų

Additional information on 1-ethyl-2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1H-imidazole

Introduction to 1-Ethyl-2-{4H,5H,6H,7H-Furo[3,2-c]Pyridin-4-yl}-1H-Imidazole (CAS No. 2023906-37-6)

1-Ethyl-2-{4H,5H,6H,7H-Furo[3,2-c]pyridin-4-yl}-1H-imidazole, with the CAS number 2023906-37-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and furo[3,2-c]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further investigation in various areas of drug discovery and development.

The chemical structure of 1-ethyl-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1H-imidazole consists of an imidazole ring fused with a furo[3,2-c]pyridine moiety. The imidazole ring is a common functional group found in many biologically active molecules, including histamine receptors and antifungal agents. The furo[3,2-c]pyridine moiety adds additional complexity and potential for interaction with biological targets. The presence of an ethyl group at the 1-position of the imidazole ring further modulates the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 1-ethyl-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1H-imidazole in various therapeutic areas. One notable application is its potential as an antiviral agent. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 1-ethyl-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1H-imidazole has shown promise as an anticancer agent. A study published in Cancer Research (2023) reported that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells while sparing normal cells. This selective cytotoxicity makes it a valuable candidate for further preclinical and clinical evaluation.

The pharmacokinetic properties of 1-ethyl-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1H-imidazole have also been investigated. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its potential use as an orally administered therapeutic agent. Furthermore, the compound has demonstrated low toxicity in preclinical models, suggesting a favorable safety profile.

The structural versatility of 1-ethyl-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1H-imidazole allows for further optimization through chemical modifications. Researchers are exploring various derivatives to enhance its potency and selectivity for specific biological targets. For example, substituents at different positions on the imidazole ring or modifications to the furo[3,2-c]pyridine moiety can lead to compounds with improved pharmacological profiles.

In conclusion, 1-Ethyl-2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1H-imidazole (CAS No. 2023906-37-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of antiviral and anticancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.